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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of butylcyclopropane (CAS 930-57-

4), a simple alkyl-substituted cyclopropane. The document details its chemical and physical

properties, spectroscopic data, and established synthesis methodologies. Furthermore, it

explores the broader significance of the cyclopropane moiety in medicinal chemistry,

highlighting its role in enhancing the pharmacological profiles of drug candidates. While specific

biological activities of butylcyclopropane are not extensively documented, this guide

discusses the diverse bioactivities associated with more complex cyclopropane-containing

molecules, providing a context for its potential applications in research and drug development.

Chemical and Physical Properties
Butylcyclopropane is a colorless liquid with a characteristic hydrocarbon odor. Its fundamental

properties are summarized in the tables below, compiled from various sources.[1][2][3][4][5]

Table 1: General and Physical Properties of
Butylcyclopropane
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Property Value Source(s)

CAS Number 930-57-4 [1][2][3][4][5]

Molecular Formula C₇H₁₄ [1][2][3][4][5]

Molecular Weight 98.19 g/mol [1]

IUPAC Name Butylcyclopropane [1]

Synonyms
1-Cyclopropylbutane, Butane,

1-cyclopropyl-
[1][2][3][4][5]

Appearance Colorless liquid Inferred

Melting Point -124.7 °C

Boiling Point 99.5 °C

Density 0.7285 g/cm³

Table 2: Chromatographic and Spectroscopic Data of
Butylcyclopropane

Data Type Key Information Source(s)

Kovats Retention Index 712, 714 (non-polar column) [1][5]

Mass Spectrum (GC-MS) Major peaks (m/z): 41, 55, 42 [1]

¹³C NMR
Data available in spectral

databases
[1][6][7][8]

IR Spectrum
Vapor phase spectrum

available
[1][6][9][10]

¹H NMR

Characteristic signals for

cyclopropyl protons (~0.22

ppm) and butyl chain

[11][12][13]
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Synthesis of Butylcyclopropane: Experimental
Protocols
The synthesis of butylcyclopropane can be achieved through several established

cyclopropanation methods. The Simmons-Smith reaction is a widely used and reliable method

for the cyclopropanation of alkenes.

Simmons-Smith Cyclopropanation of 1-Hexene
This method involves the reaction of 1-hexene with a carbenoid species generated from

diiodomethane and a zinc-copper couple.

Experimental Protocol:

Preparation of the Zinc-Copper Couple: In a flame-dried, three-necked flask equipped with a

mechanical stirrer, a reflux condenser, and a nitrogen inlet, add zinc dust (2 equivalents) and

a small amount of copper(I) chloride. Heat the mixture gently under vacuum and then cool to

room temperature under a nitrogen atmosphere.

Reaction Setup: Add anhydrous diethyl ether to the activated zinc-copper couple. To this

suspension, add a solution of diiodomethane (1.5 equivalents) in diethyl ether dropwise at a

rate that maintains a gentle reflux.

Cyclopropanation: After the addition of diiodomethane is complete, add 1-hexene (1

equivalent) to the reaction mixture. Stir the mixture at room temperature for 12-24 hours,

monitoring the reaction progress by gas chromatography.

Work-up and Purification: Upon completion, cautiously quench the reaction by the slow

addition of a saturated aqueous solution of ammonium chloride. Separate the ethereal layer,

and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with

brine, and dry over anhydrous magnesium sulfate. Filter the solution and remove the solvent

by distillation. The crude product can be purified by fractional distillation to yield pure

butylcyclopropane.
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Simmons-Smith Synthesis of Butylcyclopropane
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A simplified workflow for the synthesis of butylcyclopropane.

Chemical Reactivity
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The reactivity of butylcyclopropane is dominated by the strained three-membered ring.[14]

The C-C bonds within the cyclopropane ring are weaker than those in acyclic alkanes, making

the ring susceptible to opening under certain conditions, such as hydrogenation at elevated

temperatures and pressures or reaction with strong electrophiles.[15] The butyl group is a

typical alkyl substituent and undergoes reactions characteristic of alkanes, such as free-radical

halogenation, although the cyclopropyl group can influence the regioselectivity of these

reactions.

Role in Drug Discovery and Development
While butylcyclopropane itself is not a known therapeutic agent, the cyclopropane motif is a

highly valuable structural element in medicinal chemistry.[16][17][18][19] Its incorporation into

drug candidates can significantly enhance their pharmacological properties.

Key Advantages of the Cyclopropane Moiety:

Enhanced Potency: The rigid nature of the cyclopropane ring can lock a molecule into a

bioactive conformation, leading to a more favorable interaction with its biological target.[16]

Improved Metabolic Stability: The cyclopropane ring is often resistant to metabolic

degradation, which can increase the half-life of a drug and reduce the required dosing

frequency.[16][17]

Modulation of Physicochemical Properties: The introduction of a cyclopropane group can

alter a molecule's lipophilicity, solubility, and membrane permeability, which are critical for its

absorption, distribution, metabolism, and excretion (ADME) profile.

Reduced Off-Target Effects: By constraining the conformation of a molecule, the

cyclopropane ring can improve its selectivity for the intended target, thereby minimizing off-

target interactions and potential side effects.[17]
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Role of Cyclopropane in Drug Design

Pharmacological Enhancements
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Contributions of the cyclopropane ring to drug properties.

Biological Activity of Cyclopropane-Containing
Compounds
A wide range of natural and synthetic compounds containing the cyclopropane ring exhibit

significant biological activities.[20][21][22][23] These activities span various therapeutic areas,

including:

Antimicrobial and Antiviral: Many natural products with cyclopropane units have

demonstrated potent activity against bacteria, fungi, and viruses.[20][22]

Anticancer: The conformational constraint imparted by the cyclopropane ring has been

exploited in the design of novel anticancer agents.

Enzyme Inhibition: Cyclopropane-containing molecules can act as specific inhibitors of

various enzymes, making them valuable tools for studying biological pathways and as

potential therapeutic agents.[20][22]
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While there is a lack of specific data on the biological effects of butylcyclopropane, its

structural simplicity makes it an interesting starting point for the synthesis of more complex and

potentially bioactive molecules.

Conclusion
Butylcyclopropane (CAS 930-57-4) is a well-characterized small molecule with a rich

chemistry centered around its strained cyclopropane ring. While its direct applications are not

extensively reported, it serves as a valuable model compound for understanding the properties

and reactivity of alkyl-substituted cyclopropanes. The broader importance of the cyclopropane

moiety in drug discovery is undeniable, and the synthesis and study of simple derivatives like

butylcyclopropane provide a fundamental basis for the development of novel therapeutics

with improved pharmacological profiles. This guide has summarized the key technical

information on butylcyclopropane, providing a solid foundation for researchers and scientists

working in organic synthesis and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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